N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydroacenaphthylene-5-carboxamide
• InChI: InChI=1S/C17H15N3OS/c1-2-14-19-20-17(22-14)18-16(21)13-9-8-11-7-6-10-4-3-5-12(13)15(10)11/h3-5,8-9H,2,6-7H2,1H3,(H,18,20,21)
• InChI Key: OUFDIYLSNXDSEH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=CC=C3CCC4=C3C2=CC=C4
• Molecular Formula: C17H15N3OS
• Molecular Weight: 309.4 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide, also known as ETAC, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. This compound has shown promising results in scientific research, particularly in the areas of pharmacology and biochemistry.

Mechanism of Action

The mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide involves the inhibition of certain enzymes, particularly those involved in the inflammatory response. This inhibition leads to a reduction in the production of inflammatory mediators, resulting in the anti-inflammatory and analgesic effects observed in pharmacological studies.
Biochemical and physiological effects:
In addition to its anti-inflammatory and analgesic effects, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide has also been shown to have other biochemical and physiological effects. For example, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide has been shown to have antioxidant properties, which could have implications in the prevention and treatment of various diseases. N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide has also been shown to have neuroprotective effects, making it a potential candidate for the development of new therapies for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide in lab experiments include its well-established synthesis method, its ability to exhibit anti-inflammatory and analgesic effects, and its potential for the development of new therapies for various diseases. However, the limitations of using N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide. One potential direction is the development of new drugs based on the structure of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide, particularly for the treatment of pain and inflammation. Another potential direction is the further investigation of the mechanisms underlying the neuroprotective effects of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide, which could have implications in the development of new therapies for neurodegenerative diseases. Additionally, further research is needed to fully understand the potential toxicity of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide and its implications for its use in lab experiments and potential clinical applications.

Synthesis Methods

The synthesis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide involves a multi-step process, which includes the reaction of 5-ethyl-1,3,4-thiadiazole-2-amine with 1,2-dihydro-5-acenaphthylenecarboxylic acid. The resulting product is further purified through recrystallization to obtain pure N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide.

Scientific Research Applications

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide has been extensively studied for its potential applications in various scientific fields, including pharmacology and biochemistry. In pharmacology, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the development of new pain-relieving drugs. In biochemistry, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydro-5-acenaphthylenecarboxamide has been studied for its ability to inhibit the activity of certain enzymes, which could have implications in the development of new therapies for various diseases.